Cas no 89262-64-6 (Phosphonic acid, (trifluoromethyl)-, butyl ethyl ester)

• Product Name: Phosphonic acid, (trifluoromethyl)-, butyl ethyl ester
• CAS No: 89262-64-6
• MF: C₇H₁₄F₃O₃P
• MW: 234.153234004974
• CID: 606344
• PubChem ID: 13207016
• Update Time: 2025-04-19

Phosphonic acid, (trifluoromethyl)-, butyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (trifluoromethyl)-, butyl ethyl ester
• 1-[ethoxy(trifluoromethyl)phosphoryl]oxybutane
• DTXSID10527798
• Butyl ethyl (trifluoromethyl)phosphonate
• 89262-64-6

• Inchi： 1S/C7H14F3O3P/c1-3-5-6-13-14(11,12-4-2)7(8,9)10/h3-6H2,1-2H3
• InChI Key： MMQRBAHIRYGRRO-UHFFFAOYSA-N
• SMILES： P(C(F)(F)F)(=O)(OCC)OCCCC

Computed Properties

• Exact Mass: 234.06326579g/mol
• Monoisotopic Mass: 234.06326579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų